N-(4-(dimethylamino)phenyl)-2-((2-methylbenzofuro[3,2-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-[(2-methyl-[1]benzofuro[3,2-d]pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H20N4O2S/c1-13-22-19-16-6-4-5-7-17(16)27-20(19)21(23-13)28-12-18(26)24-14-8-10-15(11-9-14)25(2)3/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key: IRMBHTCJRNKDTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)SCC(=O)NC3=CC=C(C=C3)N(C)C)OC4=CC=CC=C42
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol
• CAS No.: 846582-93-2

Description

N-(4-(dimethylamino)phenyl)-2-((2-methylbenzofuro[3,2-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N4O2S and its molecular weight is 392.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research on pyrimidine derivatives, such as those related to N-(4-(dimethylamino)phenyl)-2-((2-methylbenzofuro[3,2-d]pyrimidin-4-yl)thio)acetamide, has shown significant potential in the field of anticancer activity. For instance, a study by Abdellatif et al. (2014) on pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed substantial antitumor activity against the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014). Additionally, Al-Sanea et al. (2020) synthesized certain pyrazol-1-yl acetamide derivatives, demonstrating appreciable cancer cell growth inhibition against various cancer cell lines (Al-Sanea et al., 2020).

Anti-inflammatory and Analgesic Properties

Compounds derived from benzofuran and pyrimidine, akin to this compound, have been investigated for their anti-inflammatory and analgesic properties. A study by Abu‐Hashem et al. (2020) synthesized novel compounds with anti-inflammatory activity, including benzodifuranyl and thiazolopyrimidines (Abu‐Hashem et al., 2020).

Synthesis and Chemical Properties

The synthesis of pyrimidine derivatives and their chemical properties are fundamental to their scientific applications. Beck and Gajewski (1976) detailed the synthesis of 1-alkyl-5-phenyl-4(1H)pyrimidinones, contributing essential knowledge to the chemical understanding of such compounds (Beck & Gajewski, 1976).

Antimicrobial Activity

Pyrimidine-based compounds have also been explored for their antimicrobial activity. Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety, including pyrimidine derivatives, and evaluated their antimicrobial properties (Bondock et al., 2008).

Antitumor Evaluation

Further extending the potential of pyrimidine derivatives in cancer research, Refat et al. (2015) conducted a study on the synthesis of new biscarboxamidocoumarin and chromene derivatives, including pyrimidine analogs, and assessed their antitumor activities (Refat et al., 2015).